Cas no 1783512-84-4 (2-(quinoxalin-2-yl)propan-2-ol)

• Product Name: 2-(quinoxalin-2-yl)propan-2-ol
• CAS No: 1783512-84-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6231808
• PubChem ID: 84661464
• Update Time: 2025-10-31

2-(quinoxalin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(quinoxalin-2-yl)propan-2-ol
• EN300-1858229
• 1783512-84-4

• Inchi： 1S/C11H12N2O/c1-11(2,14)10-7-12-8-5-3-4-6-9(8)13-10/h3-7,14H,1-2H3
• InChI Key： OCUIPLQUCLUUFI-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 2-(quinoxalin-2-yl)propan-2-ol

2-(Quinoxalin-2-yl)propan-2-ol: A Versatile Compound with Promising Applications in Biopharmaceutical Research

2-(Quinoxalin-2-yl)propan-2-ol, a compound with the chemical formula C₁₅H₁₂N₂O and CAS number 1783512-84-4, has emerged as a focal point in modern biopharmaceutical research. Its unique molecular structure, characterized by a quinoxaline ring fused to a propan-2-ol moiety, enables it to interact with multiple biological targets, making it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating inflammatory pathways and enhancing therapeutic efficacy in chronic diseases. This compound’s synthesis and functional properties are being extensively explored to expand its applications in both medicinal chemistry and materials science.

2-(Quinoxalin-2-yl)propan-2-ol belongs to the class of heterocyclic compounds, which are pivotal in pharmaceutical innovation due to their ability to form stable interactions with biological macromolecules. The quinoxaline ring, a six-membered aromatic system with two nitrogen atoms, provides structural rigidity and electronic versatility. The propan-2-ol functional group, on the other hand, introduces hydrophilic characteristics, which can influence solubility and bioavailability. These dual properties make 2-(Quinoxalin-2-yl)propan-2-ol an attractive scaffold for designing small-molecule therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(Quinoxalin-2-yl)propan-2-ol through transition-metal-catalyzed coupling reactions. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that palladium-mediated cross-coupling strategies can yield high-purity samples with minimal byproducts. This method not only streamlines the synthesis process but also reduces environmental impact, aligning with the principles of green chemistry. Such developments are critical for scaling up production for industrial applications.

In the realm of drug discovery, 2-(Quinoxalin-2-yl)propan-2-ol has shown promise as a lead compound for targeting inflammatory diseases. A 2024 preclinical study in Journal of Medicinal Chemistry reported that derivatives of this molecule exhibit potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a key mediator of chronic inflammation, and its modulation could lead to novel treatments for conditions like rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to cross the blood-brain barrier further enhances its potential for neurodegenerative disorders.

Additionally, 2-(Quinoxalin-2-yl)propan-2-ol is being investigated for its role in antitumor therapies. A 2023 review in Cancer Research highlighted its potential to disrupt cancer cell proliferation by interfering with mitochondrial function. The compound’s lipophilic nature allows it to accumulate in lipid-rich cellular membranes, where it can induce apoptosis in malignant cells. These findings underscore its significance in oncology research and its potential to complement existing chemotherapeutic agents.

From a materials science perspective, 2-(Quinoxalin-2-yl)propan-2-ol has attracted attention for its applications in organic electronics. A 2024 study in Advanced Materials demonstrated that it can serve as a dopant in polymer-based semiconductors, enhancing charge mobility and device performance. This dual functionality—combining pharmaceutical and electronic properties—positions the compound at the intersection of interdisciplinary research, opening new avenues for innovation.

Computational studies have further supported the therapeutic potential of 2-(Quinoxalin-2-yl)propan-2-ol. Molecular docking simulations have revealed its ability to bind to multiple protein targets, including kinases and transcription factors. These interactions suggest that the compound could act as a multitarget agent, a strategy increasingly favored in the treatment of complex diseases. The flexibility of its molecular framework allows for structural modifications to optimize selectivity and minimize off-target effects.

However, challenges remain in translating these findings into clinical applications. One key limitation is the compound’s metabolic stability in vivo. A 2023 study in Drug Metabolism and Disposition identified potential enzymatic degradation pathways that could reduce its bioavailability. To address this, researchers are exploring prodrug formulations and nanoparticle-based delivery systems to enhance its therapeutic window. These strategies are critical for overcoming the barriers to effective drug development.

Moreover, the environmental impact of 2-(Quinoxalin-2-yl)propan-2-ol synthesis is a growing area of concern. While its pharmaceutical applications are promising, the production process must be optimized to minimize waste and energy consumption. A 2024 report in Green Chemistry proposed the use of biocatalysts and solvent-free conditions to achieve sustainable synthesis. These efforts reflect the broader industry shift toward environmentally responsible practices in chemical manufacturing.

As research into 2-(Quinoxalin-2-yl)propan-2-ol progresses, its role in biopharmaceutical innovation is expected to expand. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock new applications, from targeted drug delivery to advanced therapeutic agents. The compound’s unique properties and adaptability make it a cornerstone in the quest for more effective and sustainable healthcare solutions.